Cas no 549488-78-0 (2-Amino-5-ethoxybenzonitrile)
2-Amino-5-ethoxybenzonitrile structure
Product name:2-Amino-5-ethoxybenzonitrile
2-Amino-5-ethoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2-amino-5-ethoxy-
- 549488-78-0
- ZWA48878
- BS-28817
- AKOS017518400
- DTXSID101304692
- SB75981
- DB-325950
- SCHEMBL11796509
- Benzonitrile, 2-amino-5-ethoxy-
- 2-Amino-5-ethoxybenzonitrile
- EN300-1230863
-
- Inchi： InChI=1S/C9H10N2O/c1-2-12-8-3-4-9(11)7(5-8)6-10/h3-5H,2,11H2,1H3
- InChI Key： XEWLJDPOAWFEGL-UHFFFAOYSA-N
- SMILES： CCOC1=CC(=C(C=C1)N)C#N
Computed Properties
- Exact Mass: 162.079312947g/mol
- Monoisotopic Mass: 162.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 59Ų
2-Amino-5-ethoxybenzonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1093431-1g |
2-amino-5-ethoxybenzonitrile |
549488-78-0 | 98% | 1g |
￥1978.00 | 2024-05-09 | |
| Enamine | EN300-1230863-0.05g |
2-amino-5-ethoxybenzonitrile |
549488-78-0 | 0.05g |
$660.0 | 2023-05-23 | ||
| Enamine | EN300-1230863-2.5g |
2-amino-5-ethoxybenzonitrile |
549488-78-0 | 2.5g |
$1539.0 | 2023-05-23 | ||
| Enamine | EN300-1230863-10.0g |
2-amino-5-ethoxybenzonitrile |
549488-78-0 | 10g |
$3376.0 | 2023-05-23 | ||
| Enamine | EN300-1230863-0.5g |
2-amino-5-ethoxybenzonitrile |
549488-78-0 | 0.5g |
$754.0 | 2023-05-23 | ||
| TRC | A609390-500mg |
2-Amino-5-ethoxybenzonitrile |
549488-78-0 | 500mg |
$ 282.00 | 2023-04-19 | ||
| TRC | A609390-250mg |
2-Amino-5-ethoxybenzonitrile |
549488-78-0 | 250mg |
$ 184.00 | 2023-04-19 | ||
| Enamine | EN300-1230863-2500mg |
2-amino-5-ethoxybenzonitrile |
549488-78-0 | 2500mg |
$306.0 | 2023-10-02 | ||
| Enamine | EN300-1230863-10000mg |
2-amino-5-ethoxybenzonitrile |
549488-78-0 | 10000mg |
$671.0 | 2023-10-02 | ||
| TRC | A609390-1g |
2-Amino-5-ethoxybenzonitrile |
549488-78-0 | 1g |
$ 391.00 | 2023-04-19 |
2-Amino-5-ethoxybenzonitrile Related Literature
-
Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
-
W. Du,A. J. Cruz-Cabeza,S. Woutersen,R. J. Davey,Q. Yin Chem. Sci., 2015,6, 3515-3524
-
Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
-
Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
-
Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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